N-methyl-2-((5-(4-(3-(trifluoromethyl)benzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-methyl-2-[[5-[4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H18F3N5O2S2/c1-21-13(26)10-28-16-23-22-15(29-16)25-7-5-24(6-8-25)14(27)11-3-2-4-12(9-11)17(18,19)20/h2-4,9H,5-8,10H2,1H3,(H,21,26)
• InChI Key: ZRJZRZKNZXJQNU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NN=C(S1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H18F3N5O2S2
• Molecular Weight: 445.5 g/mol

Description

N-methyl-2-((5-(4-(3-(trifluoromethyl)benzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H18F3N5O2S2 and its molecular weight is 445.48. The purity is usually 95%.
BenchChem offers high-quality N-methyl-2-((5-(4-(3-(trifluoromethyl)benzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-2-((5-(4-(3-(trifluoromethyl)benzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Pharmaceutical Chemistry

  • Application : Compounds containing a pyrrole ring system are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer (leukemia, lymphoma and myelofibrosis etc.), antibacterial, antifungal, antiprotozoal, antimalarial and many more.
  • Methods of Application : The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds. These compounds were formed as the C 2 and C 5 positions of pyrroles are more reactive for C–H bond functionalization as compared to the C 3 and C 4 positions.
  • Results or Outcomes : Pyrrole containing analogs are considered as a potential source of biologically active compounds that contains a significant set of advantageous properties and can be found in many natural products.

• Medicinal Chemistry

  • Application : One important field of medicinal chemistry is the synthesis of antidepressant molecules through metal-catalyzed procedures.
  • Methods of Application : Key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others can be synthesized in a variety of effective ways using metal-catalyzed steps.
  • Results or Outcomes : Antidepressants have shown effectiveness in alleviating symptoms and enhancing the quality of life for individuals with moderate to severe depression.